Cas no 204634-62-8 (1-(3,5-Dichloro-4-methoxyphenyl)piperazine)

• Product Name: 1-(3,5-Dichloro-4-methoxyphenyl)piperazine
• CAS No: 204634-62-8
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• MDL: MFCD03444395
• CID: 2103396
• PubChem ID: 2736006
• Update Time: 2025-11-01

1-(3,5-Dichloro-4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-4-methoxyphenyl)Piperazine
• Piperazine, 1-(3,5-dichloro-4-methoxyphenyl)-
• Oprea1_451328
• 1-(3,5-Dichloro-4-methoxyphenyl)piperazine

• MDL： MFCD03444395
• Inchi： 1S/C11H14Cl2N2O/c1-16-11-9(12)6-8(7-10(11)13)15-4-2-14-3-5-15/h6-7,14H,2-5H2,1H3
• InChI Key： AJOOWSQLZCGHIH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N1CCNCC1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.9
• Topological Polar Surface Area: 24.5

Additional information on 1-(3,5-Dichloro-4-methoxyphenyl)piperazine

Comprehensive Overview of 1-(3,5-Dichloro-4-methoxyphenyl)piperazine (CAS No. 204634-62-8)

1-(3,5-Dichloro-4-methoxyphenyl)piperazine (CAS No. 204634-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 204634-62-8, belongs to the piperazine derivatives family, which is widely studied for its potential applications in drug development and material science. The presence of dichloro and methoxy substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 1-(3,5-Dichloro-4-methoxyphenyl)piperazine due to its potential role in designing novel therapeutic agents. For instance, piperazine derivatives are frequently explored for their central nervous system (CNS) activity, which aligns with current trends in addressing neurological disorders such as anxiety and depression. This compound's structural features make it a promising candidate for further investigation in these areas.

The synthesis of CAS No. 204634-62-8 involves multi-step organic reactions, often starting from readily available precursors like 3,5-dichloro-4-methoxyaniline. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and characterization of the final product. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

From an industrial perspective, 1-(3,5-Dichloro-4-methoxyphenyl)piperazine is also valued for its potential use in agrochemicals and specialty chemicals. The dichloro and methoxy groups contribute to its stability and reactivity, making it suitable for formulating pesticides or herbicides. This aligns with the growing focus on sustainable agriculture and the need for eco-friendly chemical solutions.

Another area of interest is the compound's role in material science. Piperazine derivatives are known to exhibit unique electronic and optical properties, which could be harnessed for developing advanced materials like organic semiconductors or photocatalysts. With the rise of renewable energy technologies, researchers are keen to explore how CAS No. 204634-62-8 can contribute to innovations in solar cells or energy storage systems.

Safety and regulatory compliance are paramount when handling 1-(3,5-Dichloro-4-methoxyphenyl)piperazine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for safe storage and handling, ensuring minimal environmental impact.

In conclusion, 1-(3,5-Dichloro-4-methoxyphenyl)piperazine (CAS No. 204634-62-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity make it a subject of ongoing research, particularly in areas like CNS drug development and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.